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Compound of Interest

Compound Name: Guanosine-2'-monophosphate

Cat. No.: B077621 Get Quote

An In-depth Technical Guide on the Core Biochemical Properties of Guanosine-2'-
monophosphate (2'-GMP)

Introduction
Guanosine-2'-monophosphate (2'-GMP) is a purine ribonucleoside 2'-monophosphate,

consisting of the nucleobase guanine linked to the 1' carbon of a ribose sugar, with a

phosphate group esterified to the 2' hydroxyl group of the ribose.[1][2][3] While its isomers,

particularly Guanosine-3',5'-cyclic monophosphate (3',5'-cGMP), are well-established as

ubiquitous second messengers, 2'-GMP's roles are more narrowly defined, primarily as a

specific enzyme inhibitor and a product of cyclic nucleotide metabolism.[1][4][5] This document

provides a comprehensive overview of the fundamental biochemical properties of 2'-GMP, its

known biological functions, and relevant experimental methodologies for its study, tailored for

researchers in biochemistry and drug development.

Physicochemical Properties
The fundamental chemical and physical characteristics of 2'-GMP are crucial for its handling,

detection, and use in experimental settings. Key quantitative data are summarized below.
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Property Value Source(s)

IUPAC Name

[(2R,3R,4R,5R)-2-(2-amino-6-

oxo-1H-purin-9-yl)-4-hydroxy-

5-(hydroxymethyl)oxolan-3-yl]

dihydrogen phosphate

[1]

Molecular Formula C10H14N5O8P [1]

Molecular Weight 363.22 g/mol [1]

Canonical SMILES

C1=NC2=C(N1C3C(C(C(O3)C

O)O)OP(=O)

(O)O)N=C(NC2=O)N

[1]

Synonyms
2'-guanylic acid, 2'-GMP,

Guanosine 2'-phosphate
[1]

Spectroscopic and Solubility Data
Property Value Notes Source(s)

UV λmax 252 nm At pH 7 [3]

Molar Extinction

Coefficient (ε)
13,500 L·mol⁻¹·cm⁻¹ At 252 nm, pH 7 [3]

Solubility (Water) ≥ 21 mM

Limits have not been

fully determined. The

disodium salt form is

generally used for

enhanced aqueous

solubility.

[3][6]

Solubility (Organic)
Insoluble in DMSO

and Ethanol

Data for the disodium

salt form.
[6]

Stability and Storage
Guanosine-2'-monophosphate is chemically quite stable.[3] For long-term preservation, it is

recommended to store the compound in a freezer, with -20°C being necessary and -80°C
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recommended, preferably in its lyophilized form.[3] Aqueous solutions of related nucleotides

are not recommended for storage for more than one day.[7]

Biological Role and Signaling Pathways
Unlike its 3',5'-cyclic counterpart, 2'-GMP is not typically considered a primary second

messenger. Its biological significance stems from its role as a specific metabolite and enzyme

inhibitor.

Metabolic Origin of 2'-GMP
2'-GMP is a product of the enzymatic hydrolysis of Guanosine-2',3'-cyclic monophosphate

(2',3'-cGMP).[3] This reaction is catalyzed by 2',3'-cyclic nucleotide 3'-phosphodiesterase

(CNPase), an enzyme that specifically cleaves the 3'-phosphoester bond of 2',3'-cyclic

nucleotides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b077621?utm_src=pdf-body-img
https://www.benchchem.com/product/b077621?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Gmp
https://www.ebi.ac.uk/chebi/CHEBI:74948
https://www.mybiosource.com/biochemical/guanosine-2-o-monophosphate-2-gmp/256228
https://en.wikipedia.org/wiki/Cyclic_guanosine_monophosphate
https://uen.pressbooks.pub/expertneuro/chapter/the-cyclic-guanosine-monophosphate-cgmp-second-messenger-system/
https://uen.pressbooks.pub/expertneuro/chapter/the-cyclic-guanosine-monophosphate-cgmp-second-messenger-system/
https://www.apexbt.com/guanosine-2-3-monophosphate-disodium-salt.html
https://cdn.caymanchem.com/cdn/insert/27702.pdf
https://www.benchchem.com/product/b077621#guanosine-2-monophosphate-basic-biochemical-properties
https://www.benchchem.com/product/b077621#guanosine-2-monophosphate-basic-biochemical-properties
https://www.benchchem.com/product/b077621#guanosine-2-monophosphate-basic-biochemical-properties
https://www.benchchem.com/product/b077621#guanosine-2-monophosphate-basic-biochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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